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Compound of Interest

Compound Name: (S)-(+)-1-Amino-2-propanol

Cat. No.: B1277028

Essential Safety and Handling Guide for (S)-
(+)-1-Amino-2-propanol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-(+)-1-Amino-2-propanol.
Adherence to these procedures is vital for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Classification

(S)-(+)-1-Amino-2-propanol is classified as a hazardous chemical. It is a combustible liquid
that can cause severe skin burns and serious eye damage.[1][2][3][4][5]

Hazard Classification Category
Skin Corrosion / Irritation Category 1B
Serious Eye Damage Category 1
Flammable Liquids Category 4

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling (S)-(+)-1-
Amino-2-propanol to prevent personal exposure.

Protection Type Recommended Equipment

Weatr tightly fitting safety goggles with side-
shields or a full face shield.[4][6][7] Standard

Eye/Face o
safety glasses are not sufficient. An eyewash
station should be readily accessible.[6][8]
Wear appropriate chemical-resistant gloves
(e.g., butyl rubber) and protective clothing to
Skin prevent skin contact.[9][10] Immediately remove

any contaminated clothing and wash before
reuse.[4][5][10] A safety shower should be

available.[11]

Use only in a well-ventilated area.[10][12] If
vapors or mists are generated and exposure
) limits may be exceeded, use a NIOSH/MSHA or
Respiratory European Standard EN 149 approved respirator
with an appropriate filter cartridge (e.g., type

ABEK).[10][13]

Operational Plan: Handling and Storage

Handling:

» Ventilation: Always handle (S)-(+)-1-Amino-2-propanol in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of vapors.[10][13]

» Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors
and direct contact with skin and eyes.[12][13]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other
sources of ignition as it is a combustible liquid.[5] Take precautionary measures against static
discharge.[3]
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e Personal Hygiene: Wash hands thoroughly after handling the chemical.[1][5][10] Do not eat,
drink, or smoke in the laboratory area.[5]

Storage:

« Container: Store in the original, tightly closed container.[3][13] Containers that have been
opened must be carefully resealed and kept upright.[13]

e Location: Store in a cool, dry, and well-ventilated area.[5][12][13][14] The storage area
should be locked up or accessible only to authorized personnel.[1][4]

e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[14] Do
not use brass, copper, aluminum, galvanized, or tin-plated containers for storage.[12]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also
under the eyelids.[1][2][4][5][14] Remove contact lenses if present and easy to do.[1][4][5]
Seek immediate medical attention.[1][2][5][10]

o Skin Contact: Take off immediately all contaminated clothing.[1][5] Flush skin with plenty of
water for at least 15 minutes.[10] Seek immediate medical aid.[10]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][5][10]
If breathing is difficult, give oxygen.[4][10] Do not use mouth-to-mouth resuscitation.[4][10]
Get emergency medical help immediately.[4]

¢ Ingestion: Rinse mouth with water.[1][4] Do NOT induce vomiting.[1][2][4][5] Never give
anything by mouth to an unconscious person.[4][10] Call a physician or poison control center
immediately.[1][2][5]

Spill and Leak Procedures:

o Personal Precautions: Evacuate personnel to a safe area.[13] Ensure adequate ventilation.
[7][13] Wear full personal protective equipment as described above. Avoid breathing vapors.
[71[13]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://aksci.com/sds/J90240_SDS.pdf
https://pim-resources.coleparmer.com/sds/90235.pdf
https://aksci.com/sds/J90240_SDS.pdf
https://www.carlroth.com/medias/SDB-5521-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTYzMTN8YXBwbGljYXRpb24vcGRmfGFETXhMMmhsWkM4NU1UYzFNalkyTlRVM09UZ3lMMU5FUWw4MU5USXhYMEZWWDBWT0xuQmtaZ3wxMmQxMWYxYjkxZWQzNTRiOWUxMDhmNjFmNjRlZDE5Y2Q0ZjJhZTY0NTcwZDZjMmVlYmQ0YTY3YmE0ZDc4ODFl
https://www.chemicalbook.com/msds/3-aminopropanol.htm
https://www.chemicalbook.com/msds/3-aminopropanol.htm
https://aksci.com/sds/J90240_SDS.pdf
https://datasheets.scbt.com/sc-239223.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.htm
https://www.fishersci.com/store/msds?partNumber=AC400440050&countryCode=US&language=en
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://www.fishersci.com/store/msds?partNumber=AC400440050&countryCode=US&language=en
https://datasheets.scbt.com/sc-239223.pdf
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC218980010&productDescription=%28S%29-%28%2B%29-1-AMINO-2-PROPAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://aksci.com/sds/J90240_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC400440050&countryCode=US&language=en
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://aksci.com/sds/J90240_SDS.pdf
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC218980010&productDescription=%28S%29-%28%2B%29-1-AMINO-2-PROPAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J90240_SDS.pdf
https://pim-resources.coleparmer.com/sds/90235.pdf
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://aksci.com/sds/J90240_SDS.pdf
https://pim-resources.coleparmer.com/sds/90235.pdf
https://pim-resources.coleparmer.com/sds/90235.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://aksci.com/sds/J90240_SDS.pdf
https://pim-resources.coleparmer.com/sds/90235.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://pim-resources.coleparmer.com/sds/90235.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://pim-resources.coleparmer.com/sds/90235.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC218980010&productDescription=%28S%29-%28%2B%29-1-AMINO-2-PROPAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://aksci.com/sds/J90240_SDS.pdf
https://www.echemi.com/sds/s-1-amino-2-propanol-pid_Seven19074.html
https://pim-resources.coleparmer.com/sds/90235.pdf
https://www.chemicalbook.com/msds/s-1-amino-2-propanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC218980010&productDescription=%28S%29-%28%2B%29-1-AMINO-2-PROPAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J90240_SDS.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.htm
https://www.utsi.edu/wp-content/uploads/2021/11/1-Amino-2-propanol.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.htm
https://www.utsi.edu/wp-content/uploads/2021/11/1-Amino-2-propanol.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Containment: Prevent further leakage or spillage if it is safe to do so.[5] Cover drains to
prevent the product from entering them.[3]

o Clean-up: Absorb the spill with inert, non-combustible material such as sand, earth, or
vermiculite.[10][13] Collect the absorbed material and place it into a suitable, labeled
container for disposal.[5][10][13]

o Ventilation: Ensure the area is well-ventilated after clean-up.
Disposal Plan
(S)-(+)-1-Amino-2-propanol and its container must be disposed of as hazardous waste.[3][12]

o Waste Collection: Collect waste material in its original container or a suitable, labeled, and
sealed container. Do not mix with other waste.

e Regulations: All waste disposal must be conducted in accordance with applicable local,
regional, and national regulations.[3][4][12] Contact a licensed professional waste disposal
service to dispose of this material.

o Containers: Handle uncleaned, empty containers as you would the product itself. Do not
reuse empty containers.[11][12]

Chemical and Physical Properties

Property Value

Molecular Formula CsHsNO

Molecular Weight 75.11 g/mol

Appearance Colorless to pale yellow liquid[6][8][9]
Odor Slight ammonia-like or fishy odor[6][8][9]
CAS Number 2799-17-9

Workflow Visualization
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The following diagram illustrates the standard workflow for handling (S)-(+)-1-Amino-2-
propanol, from preparation to disposal, emphasizing critical safety checkpoints.

Preparation
- Review SDS
- Verify Emergency Equipment

Y

Don PPE
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Chemical Handling

- Work in Fume Hood
- Keep Away from Ignition Sources

Post-Experiment

Temporary Storage
End of Work | - Tightly Sealed Container Spill Occurs After Cleanup
- Cool, Dry, Ventilated Area

S Spill Response
Decontamination .
- Evacuate & Ventilate
- Clean Work Area . .
: - Absorb with Inert Material
- Remove & Store PPE for Cleaning .
- Collect for Disposal

Waste Disposal

- Label Hazardous Waste
- Dispose via Approved Service

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (S)-(+)-1-Amino-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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